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The landscape of dental anesthetics is evolving, with a growing emphasis on patient comfort
and procedural efficiency. Oraqix®, a needle-free, subgingival anesthetic gel, presents a
notable alternative to traditional local anesthetic injections for periodontal procedures such as
scaling and root planing (SRP). This guide provides a comprehensive cost-effectiveness
analysis of Oraqix compared to traditional anesthetics, supported by available clinical data and
detailed experimental methodologies.

Executive Summary

Oragqix (lidocaine and prilocaine periodontal gel) 2.5%/2.5% offers a unique value proposition
by eliminating the need for needle-based injections, thereby reducing patient anxiety and
improving the overall treatment experience. While direct cost-effectiveness analyses with
metrics like Incremental Cost-Effectiveness Ratios (ICERs) are not readily available in
published literature, a qualitative and semi-quantitative comparison based on clinical efficacy,
procedural time, cost, and patient-reported outcomes suggests that Oraqix can be a cost-
effective option in specific patient populations, particularly those with needle phobia or
sensitivity. Its rapid onset and localized effect contribute to efficient workflow and high patient
acceptance.[1]

Data Presentation: Quantitative Comparison
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The following tables summarize the key quantitative data comparing Oraqix with traditional

anesthetics.

Table 1: Efficacy and Procedural Characteristics

Parameter

Oraqix® (2.5%
Lidocainel/2.5%
Prilocaine Gel)

Traditional
Injectable
Anesthetics (e.g.,
2% Lidocaine with

Epinephrine)

Traditional Topical
Anesthetics (e.g.,
20% Benzocaine)

Onset of Anesthesia

30 seconds[1][2][3][4]

2-5 minutes

1-2 minutes

Duration of

Anesthesia

Approximately 20
minutes[1][2][3][4]

1-3 hours (depending

on formulation)

10-15 minutes

Pain Reduction (vs.

Placebo)

Statistically significant
reduction in pain
scores (e.g., VAS,
VRS).[3][5]

Well-established,

profound anesthesia.

Moderate pain
reduction, often
insufficient for

invasive procedures.

[5]

Patient Preference

(vs. Injection)

High preference (70%
of patients in one
study).[6]

Lower preference,
often associated with

fear and anxiety.[1]

N/A

Frequent if used for

Need for Re- May be required for ]
o Infrequent. procedural pain
anesthetization longer procedures.[1]
control.
Table 2: Cost Comparison
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Typical Use per

. Estimated Cost per Estimated Cost per

Anesthetic ] Procedure

Unit Procedure
(Quadrant SRP)
) $7 - $13.5 per 1.7g _

Oraqix® _ 1 cartridge[3][4][6] $7 - $13.5
cartridge[7][8][9]
Cost of local

anesthesia is often
bundled into the
Traditional Injectable overall procedure ] Included in procedural
] ] 1-2 cartridges
Anesthetics cost.[10] Estimated fee.
cost per procedure

ranges from $50 to

$200.[11]
N ) ] ] Minimal, often
Traditional Topical Varies by formulation, o )
] Minimal considered part of
Anesthetics generally low cost.
overhead.

Note: Costs are estimates and can vary based on supplier, location, and insurance coverage.

Experimental Protocols

The clinical data cited in this guide are derived from studies with rigorous experimental designs.
Below are representative methodologies.

Protocol 1: Randomized Controlled Trial (RCT)
Comparing Oraqix to Placebo for Scaling and Root
Planing (SRP)

» Objective: To evaluate the efficacy and safety of Oraqix in reducing pain during SRP
compared to a placebo gel.

o Study Design: A multi-center, randomized, double-blind, placebo-controlled, split-mouth or
parallel-group study.
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» Patient Population: Adult patients with chronic periodontitis requiring SRP in at least two
quadrants. Patients with a history of sensitivity to amide-type anesthetics are typically
excluded.

e [ntervention:

o Test Group: Application of Oraqix (2.5% lidocaine and 2.5% prilocaine) gel into the
periodontal pockets of the designated quadrant(s) until the gel is visible at the gingival
margin. A 30-second waiting period is observed before initiating the procedure.[4]

o Control Group: Application of a placebo gel with the same appearance and consistency.
e Outcome Measures:

o Primary Endpoint: Patient-reported pain intensity using a 100-mm Visual Analog Scale
(VAS) or a Numerical Rating Scale (NRS) immediately following the procedure.[3][5]

o Secondary Endpoints: Verbal Rating Scale (VRS) for pain, need for rescue anesthesia,
patient and operator satisfaction, and incidence of adverse events.

o Data Analysis: Statistical comparison of pain scores between the test and control groups
using appropriate parametric or non-parametric tests (e.g., t-test, Mann-Whitney U test).

Protocol 2: Crossover Study Comparing Patient
Preference for Oraqix vs. Infiltration Anesthesia

» Objective: To assess patient preference for Oraqix versus traditional injectable anesthesia
for SRP.

o Study Design: An open-label, randomized, crossover study.

o Patient Population: Adult patients requiring SRP in two separate appointments. Patients with
a stated fear of needles may be specifically included to assess this subpopulation.

¢ Intervention:
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o Visit 1: Patients are randomly assigned to receive either Oraqix or infiltration anesthesia
(e.g., 2% lidocaine with epinephrine) for SRP in one quadrant.

o Visit 2: Patients receive the alternative anesthetic for SRP in another quadrant.
e Qutcome Measures:

o Primary Endpoint: Patient preference for the anesthetic method, assessed via a
guestionnaire at the end of the second visit.[6]

o Secondary Endpoints: Patient-reported pain during injection and procedure (using
VAS/NRS), post-procedural numbness and discomfort, and willingness to pay for the

preferred method.

o Data Analysis: Comparison of preference ratings using chi-square or McNemar's test. Pain
and discomfort scores are compared using paired statistical tests.

Mandatory Visualization
Signaling Pathway of Amide Local Anesthetics
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Neuronal Membrane

Oraqix Diffusion across Intracellular VoItagEGated Binding to intracellular Blockade of Na+ influx Inhibition of
(Lidocaine/Prilocaine) neuronal membrane Sodium Channel portion of Na+ channel Action Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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